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Compound of Interest

Compound Name: N-(3-Bromophenyl)benzamide

CAS No.: 10286-85-8

Cat. No.: B3045190

Get Quote

Executive Summary & Immediate Classification
N-(3-Bromophenyl)benzamide (CAS: 10286-85-8) is a halogenated aromatic amide.[1] For

disposal purposes, it is strictly classified as Halogenated Organic Waste.[1]

CRITICAL DIRECTIVE: Under no circumstances should this compound be combined with non-

halogenated solvents (e.g., Acetone, Ethanol waste streams) or disposed of via sanitary sewer

systems.[1]

The presence of the bromine atom on the phenyl ring dictates the disposal pathway. Upon

incineration, this compound releases Hydrogen Bromide (HBr) gas.[1] Standard incinerators

lacking specific acid-gas scrubbers can be severely damaged by HBr, and the release of

halogenated dioxins is a regulatory violation.[1]

Chemical Profile & Hazard Characterization
Before initiating disposal, verify the material identity against the following profile to ensure

downstream safety.
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Parameter Specification Operational Implication

Chemical Name N-(3-Bromophenyl)benzamide Target compound

CAS Number 10286-85-8
Use for labeling and waste

manifesting

Molecular Formula C₁₃H₁₀BrNO Confirm halogen content (Br)

Physical State Solid (Crystalline Powder)
Dust inhalation hazard during

transfer

Solubility
Insoluble in water; Soluble in

DMSO/MeOH

Dictates liquid waste stream

choices

Primary Hazards
Skin/Eye Irritant; Aquatic

Toxicity

PPE: Nitrile gloves, safety

goggles required

Combustion Products CO, CO₂, NOx, HBr Requires scrubbed incineration

Pre-Disposal Assessment: The "Why" Behind the
Protocol
As researchers, we must understand the causality of our safety protocols. The disposal of N-(3-
Bromophenyl)benzamide is governed by two chemical functionalities:

The Aryl Bromide (C-Br Bond):

Mechanism: During thermal oxidation (incineration), the carbon-bromine bond undergoes

homolytic cleavage.[1] Unlike hydrocarbons which burn to CO₂ and H₂O, this compound

generates corrosive Hydrogen Bromide (HBr).[1]

Consequence: If misclassified as "Non-Halogenated," this waste could be routed to fuel-

blending facilities (cement kilns) that may lack adequate scrubbing, leading to

infrastructure corrosion and regulatory fines.[1]

The Amide Linkage (-CONH-):

Mechanism: The nitrogen content contributes to NOx emissions.
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Consequence: While less critical than the halogen, it confirms the need for high-

temperature incineration to ensure complete mineralization.

Step-by-Step Disposal Protocols
Select the protocol below that matches the physical state of your waste.

Protocol A: Solid Waste (Pure Substance, Expired
Reagents)[1]
Applicability: Pure powder, contaminated weighing boats, solid spill cleanup materials.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Glass is

acceptable but poses a breakage risk during transport.[1]

Segregation: Do not mix with strong oxidizers (e.g., permanganates) or strong acids.[1]

Labeling:

Affix a hazardous waste label.[1][2][3]

Mandatory Text: "Hazardous Waste - Solid - Toxic/Irritant."[1]

Constituents: List "N-(3-Bromophenyl)benzamide."[1][4][5][6]

Sealing: Ensure the lid is screw-tight. Parafilm is not a secondary containment measure; use

electrical tape if a seal check is required.[1]

Protocol B: Liquid Waste (Reaction Mixtures, HPLC
Effluent)[1]
Applicability: Mother liquors, dissolved samples in DMSO, Methanol, or Dichloromethane

(DCM).[1]

Stream Identification: This must go into the Halogenated Solvent carboy.

Note: Even if the solvent is non-halogenated (e.g., Methanol), the presence of dissolved

N-(3-Bromophenyl)benzamide renders the entire mixture halogenated.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://en.wikipedia.org/wiki/Benzamide
https://en.wikipedia.org/wiki/Benzamide
https://en.wikipedia.org/wiki/Benzamide
https://en.wikipedia.org/wiki/Benzamide
https://ehs.cornell.edu/book/export/html/1312
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://en.wikipedia.org/wiki/Benzamide
https://www.benchchem.com/product/b3045190/docs?utm_src=pdf-body#operational-guide-safe-disposal-of-n-3-bromophenyl-benzamide-1
https://en.wikipedia.org/wiki/Benzamide
https://www.sigmaaldrich.com/SG/en/product/aldrich/r648191
https://www.smolecule.com/products/s3333616
https://pubchem.ncbi.nlm.nih.gov/compound/3589987
https://en.wikipedia.org/wiki/Benzamide
https://en.wikipedia.org/wiki/Benzamide
https://www.benchchem.com/product/b3045190/docs?utm_src=pdf-body#operational-guide-safe-disposal-of-n-3-bromophenyl-benzamide-1
https://en.wikipedia.org/wiki/Benzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3045190?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compatibility Check: Ensure the carboy does not contain incompatible species (e.g., alkali

metals or strong oxidizers).[1]

Transfer: Use a funnel to prevent spillage. Rinse the funnel with a compatible solvent (e.g.,

DCM) into the same carboy.[1]

Documentation: Log the volume and concentration (approximate) on the carboy's

accumulation log immediately.

Visual Workflow & Decision Logic
The following diagram illustrates the critical decision points for compliant disposal.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://en.wikipedia.org/wiki/Benzamide
https://en.wikipedia.org/wiki/Benzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3045190?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation:
N-(3-Bromophenyl)benzamide

Determine Physical State

Solid Waste
(Powder, Wipes, Debris)

Liquid Solution
(HPLC, Mother Liquor)

Segregate into
Wide-Mouth HDPE Jar

Pure/Contaminated Solids

Segregate into
HALOGENATED Carboy

Dissolved in Solvent

Labeling Requirement:
List CAS 10286-85-8
Mark 'Halogenated'

Final Disposal:
High-Temp Incineration

(w/ Acid Scrubbing)

Click to download full resolution via product page

Figure 1: Decision tree for the segregation of N-(3-Bromophenyl)benzamide waste,

prioritizing the halogenated waste stream to prevent incinerator damage.

Emergency Contingencies: Spill Cleanup
In the event of a laboratory spill, autonomy and speed are vital.[1]
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Isolate: Evacuate the immediate area. Mark the zone.

PPE: Don Nitrile gloves (double-gloving recommended), lab coat, and safety goggles.[1] If

powder is airborne, use an N95 or P100 respirator.[1]

Containment:

Solid Spill: Do not dry sweep. Cover with wet paper towels to prevent dust generation,

then scoop into the solid waste container.[1]

Solution Spill: Absorb with vermiculite or a dedicated organic spill pad.

Decontamination: Clean the surface with a soap/water solution. Collect all cleaning materials

(wipes, gloves) into the Solid Hazardous Waste container. Do not trash these items.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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